Cas no 2671-34-3 (Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester)
2671-34-3 structure
Product Name:Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester
CAS No:2671-34-3
MF:C12H21BrO4
MW:309.19674372673
CID:1430831
PubChem ID:13125924
Update Time:2025-04-20
Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester
- diethyl 3-bromopropyl(ethyl)malonate
- DTXSID601230094
- 2671-34-3
- SCHEMBL11680633
- 1,3-Diethyl 2-(3-bromopropyl)-2-ethylpropanedioate
-
- Inchi: 1S/C12H21BrO4/c1-4-12(8-7-9-13,10(14)16-5-2)11(15)17-6-3/h4-9H2,1-3H3
- InChI Key: ZNJPKZMTMAYNGM-UHFFFAOYSA-N
- SMILES: BrCCCC(C(=O)OCC)(C(=O)OCC)CC
Computed Properties
- Exact Mass: 308.06233
- Monoisotopic Mass: 308.06232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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